Cas no 62514-46-9 (1-Undecanone, 1-(4-chlorophenyl)-2-(1H-imidazol-1-yl)-)

• Product Name: 1-Undecanone, 1-(4-chlorophenyl)-2-(1H-imidazol-1-yl)-
• CAS No: 62514-46-9
• MF: C₂₀H₂₇ClN₂O
• MW: 346.894184350967
• CID: 442027
• PubChem ID: 71385678
• Update Time: 2025-04-19

1-Undecanone, 1-(4-chlorophenyl)-2-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Undecanone, 1-(4-chlorophenyl)-2-(1H-imidazol-1-yl)-
• 1-(4-chlorophenyl)-2-imidazol-1-ylundecan-1-one
• 1-(4-Chlorophenyl)-2-(1H-imidazol-1-yl)undecan-1-one
• 62514-46-9
• DTXSID70807902

• Inchi： 1S/C20H27ClN2O/c1-2-3-4-5-6-7-8-9-19(23-15-14-22-16-23)20(24)17-10-12-18(21)13-11-17/h10-16,19H,2-9H2,1H3
• InChI Key： ZADFSZAAABMKLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(CCCCCCCCC)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 346.18141
• Monoisotopic Mass: 346.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89